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Executive Summary

Cadmium-113 (113Cd) is a naturally occurring primordial radionuclide, notable for its
exceptionally long half-life and its unique decay mechanism. It undergoes a fourth-forbidden
non-unique beta decay to Indium-113 (*13In), a process of significant interest in nuclear physics
for testing nuclear models and understanding highly suppressed weak interactions.[1][2] This
document provides a comprehensive technical overview of the decay properties of 113Cd,
including its half-life, decay energy (Q-value), and decay scheme. Furthermore, it details the
sophisticated experimental protocols employed to measure these fundamental characteristics
with high precision. This guide is intended to serve as a core reference for researchers in
nuclear science, radiochemistry, and related fields where the precise properties of 113Cd are
critical.

Core Decay Properties of Cadmium-113

The decay of 113Cd is characterized by a direct beta (~) emission from its ground state to the
ground state of 123In. This transition involves a significant change in nuclear spin and parity,
from Jmt = 1/2+ for 113Cd to Jmt = 9/2+ for 113|n, classifying it as a fourth-forbidden non-unique
decay.[2][3] This high degree of "forbiddenness" is the primary reason for its extremely long
half-life.[3]
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The key quantitative properties of 113Cd and its metastable isomer, 113™Cd, are summarized in
the table below for clarity and comparative analysis.

Cadmium-113 Cadmium-113m
Property Reference(s)
(llscd) (113mcd)
_ (8.04 + 0.05) x 1015
Half-life (T%%) 13.9 years [31141(5]
years

7.73 (+0.60/-0.57) x  13.61 (+0.22 / -0.29) "

1015 years years
Beta Minus () &

Decay Mode Beta Minus (37) Isomeric Transition [5]
(Im)

, 13| (via B), 113Cd

Daughter Nuclide 13| ) [5][6]
(via IT)

Q-value (B~ Decay) 323.89(27) keV ~580 keV [7]

_ _ ~99.9% (B), ~0.1%

Branching Ratio 100% () [5]
(Im)

Spin and Parity (Jm) 1/2+ 11/2- [3][6]

Natural Abundance 12.227(7)% Synthetic [6][8]

Decay Scheme Visualization

The decay pathway of 113Cd to 123In is a cornerstone of its study. The following diagram,
generated using the DOT language, illustrates this nuclear transition, highlighting the initial and
final states, decay type, and key energy and lifetime values.
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Decay scheme of Cadmium-113 to Indium-113.

Experimental Protocols for Property Determination

The measurement of the extremely long half-life and subtle decay properties of 113Cd requires
highly sensitive and specialized experimental techniques designed to maximize signal while
minimizing background noise.

Calorimetric (Bolometric) Measurement

This is a leading technique for precisely measuring the beta decay spectrum and half-life of
13Cd.[1] It relies on the principle of detecting the minute temperature rise from the energy
deposited by a decay event within a crystal at cryogenic temperatures.

o Detector and Source: The experiment uses a crystal that contains cadmium, such as
Cadmium Tungstate (CdWOa4) or Cadmium Zinc Telluride (CdZnTe), which acts as both the
source of the decays and the detector itself.[1][3] This "source=detector" configuration
provides a nearly 100% detection efficiency.[9]

e Operating Principle: The crystal is cooled to milli-Kelvin temperatures in a cryostat.[10] When
a 113Cd nucleus decays, the emitted beta particle deposits its kinetic energy within the
crystal, causing a tiny, measurable increase in temperature. This thermal signal is detected
by a sensitive thermometer, such as a Neutron Transmutation Doped (NTD) thermistor.[10]

o Background Reduction: To achieve the required sensitivity, these experiments are located in
deep underground laboratories (e.g., Gran Sasso National Laboratories, Canfranc
Underground Laboratory) to shield against cosmic radiation.[1][3] Further background
rejection can be achieved with scintillating bolometers, which produce both a heat signal and
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a light (scintillation) signal, allowing for the discrimination of beta events from alpha particle
backgrounds.[10]

» Half-life Calculation: The half-life is determined by the formula T%2 = In(2) * (N / A), where N
is the total number of 113Cd atoms in the crystal (determined precisely via mass
spectrometry) and A is the measured decay rate (activity) from the bolometer's energy
spectrum.

Scintillator-Based Measurement

This method also utilizes a CdWOa crystal but operates it as a scintillator coupled to light
detectors.

o Workflow: A low-background CdWOus crystal scintillator is optically coupled to highly sensitive
photomultiplier tubes (PMTs).[3][4] The energy from the 113Cd beta decay excites the crystal,
causing it to emit scintillation light. The PMTs detect this light and convert it into an electrical
signal, the amplitude of which is proportional to the deposited energy.[4]

o Data Analysis: The experiment runs for an extended period (thousands of hours) to
accumulate sufficient statistics.[4] Pulse-shape analysis is often employed to distinguish true
beta decay events from background noise originating from the PMTs or other sources.[3]

e Environment: Like bolometric experiments, these setups are housed in underground facilities
and surrounded by extensive passive shielding (e.g., lead, copper) to minimize external
background radiation.[4]
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Comparison of bolometric and scintillator experimental workflows.

Penning Trap Mass Spectrometry for Q-value
Determination

The decay energy, or Q-value, is a critical parameter for theoretical models of the decay
spectrum. The most precise method for its determination is not through decay measurement
but through high-precision mass measurement of the parent and daughter atoms.[7]

» Principle: The Q-value of the 113Cd beta decay is equivalent to the mass difference between
the parent (113Cd) and daughter (**3In) atoms, according to Einstein's mass-energy
equivalence (Q = [m(*3Cd) - m(*23In)]c?).[7]

+ Methodology: A Penning trap uses a strong, uniform magnetic field and a weak electrostatic
field to confine ions.[7] The confined ions move in a circular path with a characteristic
cyclotron frequency that is inversely proportional to their mass-to-charge ratio. By alternately
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introducing 13Cd and 123In ions into the trap and measuring their cyclotron frequencies with
extreme precision, a highly accurate ratio of their masses is obtained.[11]

« Significance: This technique provides a Q-value with an uncertainty of less than 1 keV.[7]
This precise value is a crucial input for fitting the experimentally measured beta spectrum,
testing nuclear theory, and constraining parameters such as the effective axial-vector
coupling constant (ga).[2][7]

Conclusion

Cadmium-113 stands out as a subject of intensive study due to its highly forbidden beta decay,
offering a unique window into nuclear structure and the weak force. The precise determination
of its half-life and decay properties has been made possible by advancements in low-
background experimental techniques, particularly cryogenic bolometry and high-precision mass
spectrometry. The data and methodologies presented in this guide represent the current state
of knowledge and provide a foundational basis for ongoing and future research into rare
nuclear processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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